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Compound of Interest

Compound Name: 2-(2-Bromoethoxy)propane

Cat. No.: B1275696

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 2-(2-
Bromoethoxy)propane (CAS No. 54149-16-5). Due to the limited availability of specific
guantitative safety data for this compound, the recommendations provided are based on its
known GHS hazard classifications and general best practices for handling structurally related

alkyl bromides and bromoethers.

Chemical and Physical Properties

2-(2-Bromoethoxy)propane is a liquid organic compound. A summary of its known and
computed physical and chemical properties is presented in Table 1. Researchers should handle
this compound with the understanding that not all toxicological and safety parameters have

been extensively documented.

Table 1: Physical and Chemical Properties of 2-(2-Bromoethoxy)propane
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Property Value Source
Molecular Formula CsH11BrO PubChem[1]
Molecular Weight 167.05 g/mol American Elements[2]
Appearance Liquid

Boiling Point 148.7 °C at 760 mmHg

Density 1.275 g/cm3

Flash Point Data not available

Autoignition Temperature Data not available

Lower Explosive Limit (LEL) Data not available

Upper Explosive Limit (UEL) Data not available

Solubility Data not available

Hazard Identification and GHS Classification

2-(2-Bromoethoxy)propane is classified as a haza
indicate significant health risks upon exposure.[1]

e Pictograms:

o GHSO05: Corrosion

o GHSO07: Exclamation Mark

» Signal Word: Danger

e Hazard Statements:

[¢]

H302: Harmful if swallowed.[1]

[¢]

H315: Causes skin irritation.[1]

o

H318: Causes serious eye damage.[1]

rdous substance. The GHS classifications
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o H335: May cause respiratory irritation.[1]

e Hazard Classes:

[e]

Acute Toxicity, Oral (Category 4)[1]

o

Skin Irritation (Category 2)[1]

[¢]

Serious Eye Damage (Category 1)[1]

[e]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory tract
irritation[1]

Safe Handling and Storage Protocols

Adherence to strict safety protocols is mandatory when handling 2-(2-Bromoethoxy)propane
to minimize exposure and mitigate risks.

Engineering Controls

» All work with 2-(2-Bromoethoxy)propane should be conducted in a well-ventilated area,
preferably within a certified chemical fume hood.

e Ensure that safety showers and eyewash stations are readily accessible and have been
recently tested.

Personal Protective Equipment (PPE)

e Eye and Face Protection: Chemical safety goggles and a face shield are mandatory to
protect against splashes and vapors, which can cause serious eye damage.

o Skin Protection: Chemically resistant gloves, such as nitrile rubber, must be worn. It is
advisable to inspect gloves for any signs of degradation before use. A flame-retardant lab
coat should also be worn.

o Respiratory Protection: For operations that may generate high concentrations of vapor, a
NIOSH-approved respirator with an appropriate organic vapor cartridge is required.
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Handling Procedures

e Avoid direct contact with skin, eyes, and clothing.

Avoid inhalation of vapors.

Use non-sparking tools and equipment, especially when transferring the substance.

Ground all equipment when transferring large quantities to prevent static discharge.

Keep containers tightly closed when not in use.

Storage

» Store in a cool, dry, and well-ventilated area away from direct sunlight and sources of
ignition.

o Keep containers tightly sealed.

o Store separately from incompatible materials such as strong oxidizing agents, strong bases,
and reactive metals.

» Containers should be clearly labeled with the chemical name and all relevant hazard
warnings.

Emergency Procedures

Immediate and appropriate action is critical in the event of a spill or personnel exposure.

Spill Response

e Minor Spills (in a fume hood):
o Alert personnel in the immediate vicinity.

o Wearing appropriate PPE, absorb the spill with an inert, non-combustible absorbent
material (e.g., vermiculite, sand).
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o Collect the absorbed material using non-sparking tools and place it in a sealed, labeled
container for hazardous waste disposal.

o Decontaminate the area with a suitable solvent, followed by soap and water.

e Major Spills (outside a fume hood or large volume):

o Evacuate the area immediately.

o

Alert others and activate the emergency response system.

[¢]

Restrict access to the spill area.

If it is safe to do so, increase ventilation to the area.

[¢]

[e]

Await the arrival of trained emergency response personnel.

First Aid Measures

 Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has
stopped, provide artificial respiration and seek immediate medical attention.[3][4]

» Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with
copious amounts of water for at least 15 minutes.[4][5] If skin irritation persists, seek medical
attention.

o Eye Contact: Immediately flush the eyes with large amounts of lukewarm water for at least
15-20 minutes, holding the eyelids open.[6][7][8] Remove contact lenses if present and easy
to do so. Seek immediate medical attention from an ophthalmologist.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[4]

Waste Disposal

All waste containing 2-(2-Bromoethoxy)propane, including contaminated absorbents and
PPE, must be treated as hazardous waste. Collect waste in a designated, properly labeled, and
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sealed container. Dispose of the chemical waste in accordance with all local, state, and federal
regulations.

Experimental Protocols (General)

While specific experimental protocols for 2-(2-Bromoethoxy)propane are not widely
published, the following general procedures for handling alkyl bromides in a research setting
should be adapted.

» Reaction Setup: All reactions should be conducted in a chemical fume hood. Glassware
should be oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon) if the
reaction is sensitive to moisture.

o Reagent Addition: 2-(2-Bromoethoxy)propane should be added to the reaction mixture
slowly and in a controlled manner, for example, via a dropping funnel or a syringe pump.

o Temperature Control: Be aware of the potential for exothermic reactions. Have a cooling bath
(e.g., ice-water) readily available to manage the reaction temperature.

» Work-up and Purification: Quench the reaction carefully. Extractions should be performed in
a fume hood. Solvent removal should be done using a rotary evaporator with appropriate
trapping of volatile organic compounds.

Logical Workflow for Safe Handling

The following diagram illustrates the key decision points and procedures for the safe handling
of 2-(2-Bromoethoxy)propane from receipt to disposal.
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Safe Handling Workflow for 2-(2-Bromoethoxy)propane
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Y
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Y

Confirm Fume Hood and Emergency Equipment Functionality

Handling and l#}xperimentation

Don Appropriate PPE

A4
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Y

Conduct Experiment with Temperature Control

Y

Monitor Reaction and for Potential Exposures
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1
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inor Major
Y
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\
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Properly Remove and Dispose of/Decontaminate PPE

End of Procedure
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Caption: Logical workflow for the safe handling of 2-(2-Bromoethoxy)propane.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1275696?utm_src=pdf-body-img
https://www.benchchem.com/product/b1275696?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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